Cas no 112997-58-7 (morpholin-4-ium 4-oxo-4-(phenylamino)butanoate)

• Product Name: morpholin-4-ium 4-oxo-4-(phenylamino)butanoate
• CAS No: 112997-58-7
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 1201740
• PubChem ID: 60578
• Update Time: 2025-04-20

morpholin-4-ium 4-oxo-4-(phenylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• morpholin-4-ium 4-oxo-4-(phenylamino)butanoate
• 4-anilino-4-oxobutanoate,morpholin-4-ium
• 112997-58-7
• DTXSID90150245

• Inchi： 1S/C10H11NO3.C4H9NO/c12-9(6-7-10(13)14)11-8-4-2-1-3-5-8;1-3-6-4-2-5-1/h1-5H,6-7H2,(H,11,12)(H,13,14);5H,1-4H2
• InChI Key： CXHAOZRPPXRMJG-UHFFFAOYSA-N
• SMILES： O1CC[NH2+]CC1.O=C(CCC(=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.1424
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 95.07